Cas no 54688-90-3 (Propanedinitrile, [1-(2-thienyl)propylidene]-)

• Product Name: Propanedinitrile, [1-(2-thienyl)propylidene]-
• CAS No: 54688-90-3
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• CID: 353921
• PubChem ID: 12221718
• Update Time: 2025-04-19

Propanedinitrile, [1-(2-thienyl)propylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [1-(2-thienyl)propylidene]-
• 2-(1-thiophen-2-ylpropylidene)propanedinitrile
• DTXSID50481128
• 54688-90-3

• Inchi： 1S/C10H8N2S/c1-2-9(8(6-11)7-12)10-4-3-5-13-10/h3-5H,2H2,1H3
• InChI Key： AYXSUHPHDARGDO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1/C(=C(\C#N)/C#N)/CC

Computed Properties

• Exact Mass: 188.04094
• Monoisotopic Mass: 188.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 47.58